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Compound of Interest

Compound Name: Rapamycin Dialdehyde
CAS No.: 500733-49-3
Cat. No.: B1144831
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of rapamycin dialdehyde, a key derivative
of the macrocyclic lactone rapamycin. This document details its synthesis, purification, and
analytical characterization, offering valuable information for researchers in drug discovery and
development.

Physicochemical Properties and Specifications

Rapamycin dialdehyde is a derivative of rapamycin where the cyclohexyl moiety has been
oxidatively cleaved to form two aldehyde groups. This modification alters the molecule's
biological activity and physicochemical properties. A typical Certificate of Analysis for
rapamycin dialdehyde includes the following specifications:
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Parameter Specification

Appearance White to off-white solid

Molecular Formula Cs1H79NOa1s

Molecular Weight 946.17 g/mol

CAS Number 500733-49-3

Purity (by HPLC) =95%

Identity (*H NMR) Conforms to structure

Identity (Mass Spec) Conforms to structure

Solubility Soluble in DMSO, ethanol, and methanol
Storage Store at -20°C

Synthesis and Purification

The synthesis of rapamycin dialdehyde from its parent compound, rapamycin, involves an
oxidative cleavage of the vicinal diols on the cyclohexane ring. A general laboratory-scale
protocol is outlined below.

Experimental Protocol: Synthesis of Rapamycin
Dialdehyde

Materials:

Rapamycin

Osmium tetroxide (OsOa4) solution (catalytic amount)

Sodium periodate (NalOa)

Dioxane

Water
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Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Saturated aqueous sodium thiosulfate (Naz2S203) solution
Brine

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Hexanes

Ethyl acetate

Procedure:

Dissolve rapamycin in a mixture of dioxane and water (e.g., 3:1 v/v).
Add a catalytic amount of OsOa solution to the reaction mixture.
To the stirring solution, add sodium periodate in portions over 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

Upon completion, quench the reaction by adding saturated aqueous Naz2S203 solution.
Extract the product with dichloromethane (3x).

Combine the organic layers and wash with saturated aqueous NaHCOs solution, followed by
brine.

Dry the organic layer over anhydrous MgSOa, filter, and concentrate under reduced pressure
to obtain the crude product.
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Experimental Protocol: Purification by Column
Chromatography

Procedure:

Prepare a silica gel column packed in a suitable solvent system (e.g., hexanes:ethyl acetate

gradient).
o Dissolve the crude rapamycin dialdehyde in a minimal amount of dichloromethane.
e Load the crude product onto the column.

o Elute the column with a gradient of ethyl acetate in hexanes (e.g., 10% to 50% ethyl
acetate).

» Collect fractions and analyze by TLC or HPLC to identify those containing the pure product.

o Combine the pure fractions and evaporate the solvent under reduced pressure to yield
purified rapamycin dialdehyde.
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Synthesis and Purification Workflow
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Analytical Characterization Workflow
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 To cite this document: BenchChem. [Rapamycin Dialdehyde: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144831/docs#rapamycin-dialdehyde-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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